butyl 4-[[2,2,2-trichloro-1-[(2-methylbenzoyl)amino]ethyl]carbamothioylamino]benzoate

• CAS No.: 406915-75-1
• Molecular Formula: C22H24Cl3N3O3S
• Molecular Weight: 516.9 g/mol
• IUPAC Name: butyl 4-[[2,2,2-trichloro-1-[(2-methylbenzoyl)amino]ethyl]carbamothioylamino]benzoate
• InChI: InChI=1S/C22H24Cl3N3O3S/c1-3-4-13-31-19(30)15-9-11-16(12-10-15)26-21(32)28-20(22(23,24)25)27-18(29)17-8-6-5-7-14(17)2/h5-12,20H,3-4,13H2,1-2H3,(H,27,29)(H2,26,28,32)
• InChI Key: SDTJIRCXSPOXER-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC(=O)C1=CC=C(C=C1)NC(=S)NC(C(Cl)(Cl)Cl)NC(=O)C2=CC=CC=C2C

Description

Butyl 4-[[2,2,2-trichloro-1-[(2-methylbenzoyl)amino]ethyl]carbamothioylamino]benzoate is a chemical compound with the molecular formula C₁₈H₂₅Cl₃N₂O₃. It has a molecular weight of 423.771 g/mol . This compound belongs to the class of benzoates and contains both carbamothioyl and amino groups.

Preparation Methods

Industrial Production: As of now, there are no established industrial-scale production methods for this compound. It remains primarily of interest to early discovery researchers .

Chemical Reactions Analysis

Reactivity: Butyl 4-[[2,2,2-trichloro-1-[(2-methylbenzoyl)amino]ethyl]carbamothioylamino]benzoate may undergo various chemical reactions, including:

Substitution Reactions: Substitution of functional groups (e.g., halogenation, acylation).

Oxidation and Reduction Reactions: Alteration of oxidation states.

Amide Formation: Interaction with amines to form amides.

Thioamide Formation: Interaction with thiols to form thioamides.

Common Reagents and Conditions: Specific reagents and conditions for these reactions are not explicitly documented. Researchers would need to explore analogous reactions and adapt them for this compound.

Major Products: The major products formed during these reactions would depend on the specific reaction type and conditions. Further experimental investigation is necessary.

Scientific Research Applications

Butyl 4-[[2,2,2-trichloro-1-[(2-methylbenzoyl)amino]ethyl]carbamothioylamino]benzoate’s applications span various scientific fields:

Chemistry: Potential use as a building block in organic synthesis.

Biology: Investigation of its interactions with biological molecules.

Medicine: Exploration of its pharmacological properties.

Industry: Although not yet industrialized, its unique structure may inspire novel applications.

Mechanism of Action

The precise mechanism by which this compound exerts its effects remains elusive. Researchers would need to investigate its interactions with cellular targets and signaling pathways.

Comparison with Similar Compounds

While detailed comparisons are scarce, we can highlight its uniqueness by contrasting it with similar compounds:

Butyl 4-({2,2,2-trichloro-1-[(2-chlorobenzoyl)amino]ethyl}amino)benzoate:

Butyl 4-({2,2,2-trichloro-1-[(2,4-dichlorobenzoyl)amino]ethyl}amino)benzoate:

Butyl 4-({2,2,2-trichloro-1-[(2-thienylcarbonyl)amino]ethyl}amino)benzoate: